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Compound of Interest

Compound Name: 4-Chloro-6-fluoropicolinonitrile

CAS No.: 1807267-53-3

Cat. No.: B6601770

Get Quote

Executive Summary & Immediate Action Card
For Researchers & Lab Managers

4-Chloro-6-fluoropicolinonitrile (CAS: 1227572-88-8 / Derivatives) is a halogenated pyridine

nitrile.[1] Its disposal requires strict adherence to halogenated organic waste protocols due to

the presence of Chlorine (Cl) and Fluorine (F) atoms, and toxic waste protocols due to the

nitrile (-CN) moiety.

CRITICAL HAZARD ALERT:

Combustion Hazard: Thermal decomposition releases Hydrogen Fluoride (HF), Hydrogen

Chloride (HCl), and Hydrogen Cyanide (HCN).

Incompatibility: NEVER mix with strong acids or oxidizers. Acidic hydrolysis of the nitrile

group can release toxic cyanide species.
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Scenario Immediate Action

Small Spill (<5g)

Isolate area. Wear double nitrile gloves and

N95/P100 respirator. Absorb with vermiculite.[2]

[3][4] Place in a sealed container labeled

"Hazardous Debris."

Skin Contact

Wash immediately with soap and water for 15

minutes. If HF formation is suspected (thermal

decomposition), apply calcium gluconate gel.

Disposal Stream
Solid: Hazardous Waste (Toxic/Halogenated).

Liquid: Halogenated Organic Solvent Waste.

Chemical Profile & Hazard Assessment
Understanding the molecular structure is the first step in safe disposal. This compound is not

just "organic waste"; it is a precursor to corrosive and toxic gases.

Property Description Implications for Disposal

Structure
Pyridine ring with -Cl, -F, and -

CN substituents.[1]

Must be incinerated in a facility

with scrubbers for HF/HCl.

Reactivity

Stable under normal

conditions. Incompatible with

strong oxidizing agents and

strong acids.

Do not co-mingle with acidic

waste streams (Risk of HCN

evolution).

Toxicity

Acute toxicity

(Oral/Dermal/Inhalation).[5]

Irritant to eyes/skin.[5][6][7][8]

[9][10]

All contaminated consumables

(gloves, weighing boats) are

hazardous waste.

Waste Code

D003 (Potentially Reactive -

Cyanide) or Halogenated

Organic.[1]

Check local regulations

(RCRA/EU). Generally treated

as Halogenated Organic for

incineration.
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Expert Insight: While the nitrile group on a pyridine ring is relatively stable compared to simple

cyanide salts, high-temperature incineration is the only validated method for complete

destruction. The presence of Fluorine mandates that the incinerator be capable of handling HF

to prevent damage to the facility's infrastructure and environmental release [1, 2].

Waste Segregation Decision Logic
Proper segregation prevents dangerous chemical reactions in the waste drum. Use the

following logic flow to determine the correct waste stream.
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Figure 1: Waste segregation decision tree.[1] Note that any non-halogenated solvent mixed

with 4-Chloro-6-fluoropicolinonitrile must be re-classified as Halogenated Waste due to the

solute's properties [3, 4].[1]

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired pure chemical, contaminated silica gel, filter paper, PPE, and weighing

boats.
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Containment: Collect waste in a wide-mouth High-Density Polyethylene (HDPE) jar or a

heavy-duty amber glass jar.

Labeling: Affix a hazardous waste tag immediately.

Constituents: Write "4-Chloro-6-fluoropicolinonitrile" (Do not use abbreviations).

Hazards: Check "Toxic" and "Irritant".[5]

Sealing: Ensure the lid is screw-tight. If the waste is a fine powder, tape the seal to prevent

dust escape.

Storage: Store in a secondary containment tray in a ventilated cabinet until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors from crystallization, reaction solvents (e.g., DCM, THF).

Classification: Regardless of the solvent used (even if it is Ethyl Acetate), the presence of the

fluorinated pyridine renders the entire mixture Halogenated Waste.

Container: Use approved carboys (typically white HDPE for halogenated waste).

Transfer:

Perform all transfers in a fume hood.

Use a funnel with a mesh filter to catch stir bars or solids.

Leave Headspace: Fill only to 90% capacity to allow for vapor expansion.

Incompatibility Check: Ensure the carboy does not contain strong acids (Sulfuric, Nitric) or

oxidizers.

Protocol C: Empty Container Management
Applicability: Original vendor bottles (Sigma-Aldrich, Fisher, etc.).
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Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Acetone or

DCM).

Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container.

Defacing: Cross out the original label and mark "EMPTY."

Disposal: Once triple-rinsed, the glass container can typically be discarded in the

"Chemically Contaminated Glass" bin (consult local EHS rules; some regions require the

bottle itself to be treated as hazardous waste) [5].

Emergency Spill Response Workflow
In the event of a spill, speed and containment are critical to prevent exposure and

environmental contamination.[3][11]

Assess Spill Size

Major (>100g or >100mL)
Evacuate Lab

Minor (<100g)
Proceed with Cleanup

Call EHS / Emergency Services

Don PPE:
Nitrile Gloves (Double),

Goggles, Lab Coat

Containment:
Surround with absorbent pillows

or vermiculite

Cleanup:
Sweep (Solids) or Absorb (Liquids)

DO NOT generate dust

Decontamination:
Wipe surface with soap/water

Collect all wipes

Disposal:
Seal in Hazardous Waste Bag

Label 'Spill Debris'

Click to download full resolution via product page

Figure 2: Operational workflow for spill response.

Regulatory & Compliance Codes
Ensure your waste tags match these regulatory classifications.
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Regulation Classification Code Description

US EPA (RCRA) D003 (Potential) / U-Listed

Pyridine derivatives often fall

under U-listed wastes or

characteristic hazardous

waste.[1] Check specifically for

"Reactive Sulfides/Cyanides" if

acidic contact is possible.

EU Waste Code 07 01 03*

Organic halogenated solvents,

washing liquids, and mother

liquors.

DOT (Transport) UN 2811 or UN 3439
Toxic solids, organic, n.o.s.

(Nitriles, toxic, solid, n.o.s.).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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